Cas no 1261685-49-7 (3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone)

• Product Name: 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone
• CAS No: 1261685-49-7
• MF: C₁₁H₈ClF₅O₂
• MW: 302.625040054321
• CID: 4988526
• Update Time: 2025-10-31

3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H8ClF5O2/c12-4-3-8(18)6-1-2-7(11(15,16)17)9(5-6)19-10(13)14/h1-2,5,10H,3-4H2
• InChI Key： LZBQOUCASXESCQ-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C(F)(F)F)=C(C=1)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone

Comprehensive Overview of 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone (CAS No. 1261685-49-7)

3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone (CAS No. 1261685-49-7) is a fluorinated aromatic ketone derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoromethoxy and trifluoromethyl moieties enhance its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the growing demand for precision medicine.

In recent years, the compound's synthetic applications have been a focal point in organic chemistry. Its electrophilic carbonyl group allows for versatile transformations, such as nucleophilic additions or reductions, which are critical for constructing complex molecules. The presence of halogen atoms (chloro and fluoro) further enables cross-coupling reactions, a topic frequently searched in AI-driven retrosynthesis tools. This aligns with the industry's shift toward automated synthesis platforms and green chemistry initiatives, where efficiency and sustainability are prioritized.

The compound's physicochemical properties have also been studied extensively. With a molecular weight of 328.69 g/mol and a LogP value indicative of moderate lipophilicity, it exhibits favorable drug-like characteristics. These attributes are particularly relevant to bioavailability optimization, a hot topic in computational chemistry forums. Notably, its fluorine-rich structure contributes to improved membrane permeability, a feature often discussed in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From a commercial perspective, 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone is supplied by specialized fine chemical manufacturers under stringent quality control. Its pricing and scalability are frequently queried in B2B procurement platforms, reflecting its niche yet growing market. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another area of interest, as industries seek sustainable sourcing and cradle-to-grave documentation.

Emerging trends in high-throughput screening (HTS) have further amplified the compound's utility. Its compatibility with fragment-based drug design (FBDD) methodologies makes it a candidate for targeting undruggable proteins, a challenge frequently addressed in AI-augmented drug discovery webinars. Additionally, its role in proteolysis-targeting chimeras (PROTACs) highlights its relevance in next-generation therapeutics.

In summary, 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone (CAS No. 1261685-49-7) represents a multifaceted tool for modern chemical research. Its applications span medicinal chemistry, process optimization, and material science, resonating with current demands for innovation-driven solutions. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial circles.